Cas no 2034432-23-8 (1-(4-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}phenyl)pyrrolidine-2,5-dione)

• Product Name: 1-(4-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}phenyl)pyrrolidine-2,5-dione
• CAS No: 2034432-23-8
• MF: C₁₇H₁₉N₅O₄S
• MW: 389.428861856461
• CID: 5959598
• PubChem ID: 92092792
• Update Time: 2025-10-29

1-(4-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}phenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}phenyl)pyrrolidine-2,5-dione
• 2034432-23-8
• AKOS026691338
• 1-[4-[4-(triazol-2-yl)piperidin-1-yl]sulfonylphenyl]pyrrolidine-2,5-dione
• 1-(4-{[4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl]sulfonyl}phenyl)pyrrolidine-2,5-dione
• 1-(4-((4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)sulfonyl)phenyl)pyrrolidine-2,5-dione
• F6482-4158

• Inchi： 1S/C17H19N5O4S/c23-16-5-6-17(24)21(16)13-1-3-15(4-2-13)27(25,26)20-11-7-14(8-12-20)22-18-9-10-19-22/h1-4,9-10,14H,5-8,11-12H2
• InChI Key： ZMYAKFLOEHMKOP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(CCC1=O)=O)(N1CCC(CC1)N1N=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 389.11577528g/mol
• Monoisotopic Mass: 389.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}phenyl)pyrrolidine-2,5-dione

Introduction to 1-(4-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}phenyl)pyrrolidine-2,5-dione and Its Significance in Modern Chemical Biology

1-(4-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}phenyl)pyrrolidine-2,5-dione, identified by the CAS number 2034432-23-8, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and potential biological activities. The presence of a triazole moiety and a piperidine scaffold suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets. Such structural motifs are frequently explored in the development of novel therapeutic agents.

The compound's molecular framework integrates several key pharmacophoric elements that are highly relevant to contemporary drug discovery efforts. The sulfonyl group appended to the piperidine ring not only contributes to the overall polarity of the molecule but also serves as a critical interaction point with biological receptors. This feature is particularly important in medicinal chemistry, where the balance between hydrophobicity and hydrophilicity is meticulously optimized to improve pharmacokinetic properties.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such molecules with remarkable accuracy. The triazole ring, known for its stability and ability to engage in hydrogen bonding, plays a pivotal role in modulating the compound's interactions with biological targets. Studies have demonstrated that triazole-containing scaffolds can exhibit significant activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders.

In the context of oncology research, derivatives of 1-(4-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}phenyl)pyrrolidine-2,5-dione have been investigated for their potential as kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with tumorigenesis. The compound's ability to disrupt aberrant signaling cascades by inhibiting specific kinases has made it a promising candidate for further development. Preliminary studies suggest that it may selectively target overexpressed kinases found in certain cancer types, offering a tailored therapeutic approach.

The phenyl ring present in the molecule further enhances its versatility by allowing for diverse functionalization strategies. This aromatic component can participate in π-stacking interactions with biological targets, thereby improving binding affinity. Additionally, the phenyl ring can be modified with various substituents to fine-tune pharmacological properties such as solubility, metabolic stability, and tissue distribution.

From a synthetic chemistry perspective, 1-(4-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}phenyl)pyrrolidine-2,5-dione exemplifies the intricate synthetic challenges faced in modern drug development. The synthesis involves multiple steps, including heterocyclic ring formation and sulfonamide bond construction. Advances in catalytic methods have enabled more efficient and sustainable routes to such complex molecules. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds within the molecule.

The compound's potential extends beyond oncology; it has also been explored for its immunomodulatory properties. Immune checkpoint inhibitors represent a major breakthrough in cancer immunotherapy, and sulfonamide derivatives like this one have shown promise in modulating immune responses. By interacting with immune cells and their receptors, such compounds can enhance anti-tumor immunity while minimizing off-target effects.

In vitro studies have revealed that 1-(4-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}phenyl)pyrrolidine-2,5-dione exhibits notable activity against several disease-relevant targets. Its interaction with proteins involved in cell proliferation and survival pathways has been particularly well-documented. These interactions often lead to apoptosis or growth arrest in cancer cells without significantly affecting normal cells.

The development of novel pharmaceutical agents relies heavily on robust analytical techniques for characterization and quality control. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to confirm molecular structure and purity. These techniques ensure that the compound meets stringent regulatory standards before proceeding to preclinical testing.

The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of promising candidates like 1-(4-{4-(2H-1,2,3-triazol-2-yl)piperidin-1-ylsulfonyl}phenyl)pyrrolidine-2,5-dione. By analyzing vast datasets of chemical structures and biological activities, these algorithms can predict which compounds are most likely to succeed in clinical trials. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

The future prospects for this compound remain promising as research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms evolves at a rapid pace，this type of innovative molecule will play an increasingly important role in shaping future treatment strategies.